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Compound of Interest

Compound Name: Nox2-IN-2

Cat. No.: B12372000 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers utilizing Nox2-IN-2 in their experiments. The information is designed to

address specific issues that may be encountered during assay development and execution.

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action of the NOX2 enzyme?

The NADPH oxidase 2 (NOX2) is a multi-subunit enzyme complex responsible for the

regulated production of reactive oxygen species (ROS).[1][2][3] The catalytic core of the

enzyme is composed of two transmembrane proteins, gp91phox (also known as NOX2) and

p22phox.[1] In its inactive state, the regulatory subunits p40phox, p47phox, and p67phox,

along with the small GTPase Rac, reside in the cytosol.[1][4][5]

Upon cellular stimulation, a signaling cascade is initiated, leading to the phosphorylation of

p47phox.[1][6] This phosphorylation event triggers the translocation of the cytosolic subunits to

the membrane, where they assemble with the catalytic core to form the active enzyme

complex.[1][3] The activated NOX2 enzyme then transfers electrons from NADPH in the cytosol

to molecular oxygen on the other side of the membrane, generating superoxide (O2•−) as its

primary product.[1] Superoxide can then be converted to other ROS, such as hydrogen

peroxide (H2O2), either spontaneously or through the action of superoxide dismutase (SOD).

[1][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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